1-Methyl-4-[(3-methyl-2-butenyl)sulfonyl]benzene

• CAS No.: 15543-64-3
• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol
• IUPAC Name: 1-methyl-4-(3-methylbut-2-enylsulfonyl)benzene
• InChI: InChI=1S/C12H16O2S/c1-10(2)8-9-15(13,14)12-6-4-11(3)5-7-12/h4-8H,9H2,1-3H3
• InChI Key: JSVDFYYBKNPBRK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC=C(C)C

Description

1-Methyl-4-[(3-methyl-2-butenyl)sulfonyl]benzene is a useful research compound. Its molecular formula is C12H16O2S and its molecular weight is 224.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In dimethylformamide (20 ml) was dissolved 1-bromo-3-methyl-butene(1.49 g, 10 m moles) and sodium p-toluenesulfinate dihydrate (2.5 g, 1.16 equiv.), the solution was stirred at room temperature for 3 hours. The product was isolated in the usual manner and recrystallized from n-hexane to give 1-(p-toluenesulfonyl)-3-methyl-2-butene (2.16 g, 96.4%), melting point: 71°-72° C.